Cas no 832741-08-9 (4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione)

• Product Name: 4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione
• CAS No: 832741-08-9
• MF: C₁₂H₉F₅O₃
• MW: 296.190081357956
• MDL: MFCD03420610
• CID: 3056852
• PubChem ID: 2782556
• Update Time: 2025-07-23

4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,5-Pentafluoro-1-(4-methoxy-phenyl)-pentane -1,3-dione
• 832741-08-9
• 4,4,5,5,5-pentafluoro-1-(4-methoxy-phenyl)-pentane-1,3-dione
• BBL010143
• CS-0302722
• EN300-228528
• 4,4,5,5,5-pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione
• AKOS000308515
• STK298729
• VS-02336
• 4,4,5,5,5-PENTAFLUORO-1-(4-METHOXYPHENYL)-1,3-PENTANEDIONE
• 4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione

• MDL： MFCD03420610
• Inchi： 1S/C12H9F5O3/c1-20-8-4-2-7(3-5-8)9(18)6-10(19)11(13,14)12(15,16)17/h2-5H,6H2,1H3
• InChI Key： LMNNOPVEPSVSHJ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(CC(C1C=CC(=CC=1)OC)=O)=O)F

Computed Properties

• Exact Mass: 296.047
• Monoisotopic Mass: 296.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų

4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione

Chemical Profile of 4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione (CAS No. 832741-08-9)

4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione, identified by its CAS number 832741-08-9, is a fluorinated heterocyclic compound with significant potential in the field of pharmaceutical and agrochemical research. The unique structural features of this molecule, particularly its pentafluoro substitution pattern and the presence of a methoxyphenyl group, contribute to its distinctive chemical properties and reactivity. This compound has garnered attention due to its utility as an intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione consists of a five-carbon backbone with pentafluoro substitution on the third carbon and a dione group at the first and third positions. The introduction of fluorine atoms enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development. Additionally, the methoxyphenyl group introduces electronic and steric effects that can influence the compound's biological activity.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of multiple fluorine atoms in 4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione makes it a valuable building block for designing novel therapeutic agents. Researchers have explored its potential in developing kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The dione functionality allows for further functionalization through reactions such as condensation with amines or hydrazines to form Schiff bases or hydrazones. These derivatives have shown promise in various biological assays. For instance, studies have demonstrated that certain derivatives of 4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione exhibit inhibitory activity against specific enzymes implicated in diseases such as cancer and inflammation.

The methoxyphenyl group in the molecule also contributes to its versatility. This aromatic moiety can engage in π-stacking interactions with biological targets or participate in hydrogen bonding networks. Such interactions are crucial for achieving high binding affinity and specificity. Recent computational studies have highlighted the importance of these interactions in optimizing lead compounds for drug discovery pipelines.

From a synthetic chemistry perspective, 4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione(CAS No.832741-08-9) serves as a versatile intermediate that can be modified to produce a wide range of pharmacologically relevant compounds. The combination of fluorine substitution and aromatic functionalization provides multiple handles for further derivatization.

In clinical research, 4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione(CAS No.832741-08-9) derivatives have been investigated for their potential therapeutic effects. Preliminary studies suggest that certain analogs may exhibit anti-proliferative activity against cancer cell lines by inhibiting key signaling pathways involved in tumor growth. Additionally, these compounds have shown promise in modulating inflammatory responses by targeting specific enzymes or receptors.

The agrochemical industry has also explored the use of fluorinated compounds like 4,4,5,5,5-Pentafluoro-1-(4-methoxyphenyl)pentane-1,3-dione(CAS No.832741-08-9)) as intermediates for developing novel pesticides. The enhanced lipophilicity and metabolic stability conferred by fluorine atoms contribute to improved efficacy and environmental persistence. However, this also necessitates careful consideration of environmental impact during formulation and application.

The synthesis of Pentafluoro-1-(Methoxyphenyl)pentane-1,>dione (CAS No.>832741>-08) involves multi-step organic transformations that highlight modern synthetic methodologies such as transition-metal catalysis and fluorous chemistry. These approaches enable efficient construction of complex molecular frameworks while maintaining high selectivity.

The growing body of literature on Pentafluoro-1-(Methoxyphenyl)pentane-1,3-ienced researchers are increasingly recognizing its potential as a scaffold for drug discovery programs targeting neglected diseases or emerging pathogens.